Cas no 76216-85-8 (4-Nitro-1H-pyrazole)

4-Nitro-1H-pyrazole structure
4-Nitro-1H-pyrazole structure
Product Name:4-Nitro-1H-pyrazole
CAS No:76216-85-8
MF:C3H3N3O2
MW:113.074819803238
CID:5032680
PubChem ID:16376
Update Time:2024-03-01

4-Nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Nitro-1H-pyrazole
    • 4-Nitropyrazole
    • 1H-Pyrazole, 4-nitro-
    • PYRAZOLE, 4-NITRO-
    • 4-NITROPYRRAZOLE
    • 4-nitropyrazol
    • 4-NO2-pyrazole
    • 4-nitro-1H-pyrazol
    • 1H-Pyrazole-4-nitro
    • PubChem14984
    • 4-nitro-1-H-pyrazole
    • 4-Nitro-1H-pyrazole #
    • BCP26162
    • EBD38479
    • BBL008542
    • RW3343
    • SBB000042
    • STK263689
    • AB04175
    • LS20089
    • Inchi: 1S/C3H3N3O2/c7-6(8)3-1-4-5-2-3/h1-2H,(H,4,5)
    • InChI Key: XORHNJQEWQGXCN-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=NNC=1)=O

Computed Properties

  • Exact Mass: 113.022526347g/mol
  • Monoisotopic Mass: 113.022526347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 99.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 74.5
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